Cas no 185115-52-0 (Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-)

Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- is a heterocyclic organic compound featuring a partially saturated isoquinoline core with a propargyl substituent at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The tetrahydroisoquinoline scaffold is known for its bioactivity, while the propynyl group enhances reactivity, enabling further functionalization via click chemistry or cross-coupling reactions. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for medicinal chemistry and material science research. The compound’s balanced lipophilicity and rigid framework also contribute to its utility in drug discovery.
Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- structure
185115-52-0 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-
CAS No:185115-52-0
MF:C12H13N
MW:171.238322973251
CID:4459584
Update Time:2025-06-15

Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-
    • Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propyn-1-yl)-
    • Inchi: 1S/C12H13N/c1-2-5-12-11-7-4-3-6-10(11)8-9-13-12/h1,3-4,6-7,12-13H,5,8-9H2
    • InChI Key: UXVMFJNMTGJNCT-UHFFFAOYSA-N
    • SMILES: C1(CC#C)C2=C(C=CC=C2)CCN1

Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- Pricemore >>

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Additional information on Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-

Recent Advances in the Study of Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- (CAS: 185115-52-0)

The compound Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- (CAS: 185115-52-0) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. The study reported a significant reduction in by-products and an overall yield improvement of 15-20% compared to traditional methods. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

Pharmacological investigations have revealed promising bioactivity profiles for Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)-. In vitro studies conducted by researchers at the University of Cambridge demonstrated its potent inhibitory effects on specific kinase enzymes implicated in cancer cell proliferation. The compound exhibited IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development. Additionally, molecular docking simulations indicated strong binding affinity to the ATP-binding sites of these kinases, further supporting its therapeutic potential.

Another area of active research involves the exploration of Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- as a modulator of neurotransmitter systems. A 2024 study published in Neuropharmacology investigated its effects on dopamine and serotonin receptors, revealing selective agonist activity at certain receptor subtypes. These findings open new avenues for the development of neuropsychiatric drugs targeting conditions such as depression and Parkinson's disease. However, the study also noted the need for further in vivo validation to assess bioavailability and potential side effects.

Structural-activity relationship (SAR) studies have been instrumental in guiding the optimization of Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- derivatives. Recent work has focused on modifying the propynyl side chain to enhance metabolic stability and reduce off-target effects. Computational modeling combined with high-throughput screening has identified several promising analogs with improved pharmacokinetic properties. These efforts are expected to accelerate the transition from bench to bedside, bringing this compound closer to clinical applications.

In conclusion, Isoquinoline, 1,2,3,4-tetrahydro-1-(2-propynyl)- (CAS: 185115-52-0) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in synthesis, pharmacological characterization, and structural optimization have positioned this compound as a valuable tool for addressing unmet medical needs. Future research should focus on translational studies to evaluate its efficacy and safety in animal models and, ultimately, human trials. The continued exploration of this compound and its derivatives is likely to yield novel therapeutic agents in the coming years.

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